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Compound of Interest

Compound Name: Diisooctyl adipate

Cat. No.: B073825 Get Quote

Introduction: Diisooctyl adipate (DIOA) is a high-molecular-weight branched-chain aliphatic

ester utilized primarily as a plasticizer in a variety of polymer applications. Its widespread use

necessitates a thorough understanding of its environmental fate, persistence, and potential for

biodegradation. This technical guide provides a comprehensive analysis of the current scientific

knowledge regarding the environmental distribution and microbial degradation of DIOA,

intended for researchers, scientists, and professionals in drug development and environmental

science.

Physicochemical Properties of Diisooctyl Adipate
The environmental behavior of DIOA is largely dictated by its physicochemical properties. With

a molecular weight of 370.57 g/mol , it is a colorless to pale yellow liquid with low water

solubility and volatility.[1][2] These characteristics influence its partitioning in different

environmental compartments.
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Property Value Unit Source

Molecular Formula C₂₂H₄₂O₄ - [2]

Molecular Weight 370.57 g/mol [3]

Vapor Pressure

(estimated)
2.6 x 10⁻⁵ mm Hg at 25°C PubChem

Water Solubility

(estimated)
0.545 mg/L at 25°C [4]

Log Kow (estimated) 8.1 - PubChem

Organic Carbon-Water

Partition Coefficient

(Koc) (estimated)

5 x 10⁵ - PubChem

Henry's Law Constant

(estimated)
5.2 x 10⁻⁵ atm-m³/mol PubChem

Bioconcentration

Factor (BCF)

(estimated)

60 - [4]

Environmental Fate of Diisooctyl Adipate
Once released into the environment, DIOA is subject to various transport and degradation

processes that determine its ultimate fate.

Atmospheric Fate
In the atmosphere, DIOA is expected to exist in both vapor and particulate phases.[4] The

vapor phase of DIOA is susceptible to degradation by photochemically-produced hydroxyl

radicals, with an estimated half-life of approximately 16 hours.[4] Particulate-phase DIOA is

removed from the atmosphere through wet and dry deposition.[4] Direct photolysis may also

contribute to its degradation, as it contains functional groups that can absorb light at

wavelengths greater than 290 nm, though the kinetics of this process are not well-defined.[3][4]
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When released to soil, DIOA is expected to be largely immobile due to its high estimated

organic carbon-water partition coefficient (Koc).[4] Volatilization from moist soil surfaces is

considered a potential, albeit likely attenuated, fate process, while it is not expected to be

significant from dry soil surfaces.[4]

Aquatic Fate
In aquatic environments, DIOA is anticipated to adsorb to suspended solids and sediment.[4]

While volatilization from the water surface is a theoretical possibility, this process is likely

hindered by adsorption.[4] Hydrolysis may play a role in the abiotic degradation of DIOA in

water, with estimated half-lives of 75 days at pH 8 and 2 years at pH 7.[5]
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Caption: Environmental fate of Diisooctyl Adipate (DIOA). (Max Width: 760px)

Biodegradation of Diisooctyl Adipate
Biodegradation is a primary mechanism for the removal of adipate esters from the environment.

[3] While specific quantitative data for DIOA is limited, studies on structurally similar adipates

provide significant insights into its expected behavior.
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Microbial Degradation Pathway
The aerobic biodegradation of DIOA is initiated by enzymatic hydrolysis of its ester bonds.[1][3]

This initial step is catalyzed by non-specific esterases and lipases secreted by a variety of

microorganisms.[6][7] The hydrolysis of the diester proceeds sequentially, first forming a

monoester, mono-isooctyl adipate, and isooctyl alcohol, followed by the hydrolysis of the

monoester to adipic acid and another molecule of isooctyl alcohol.[1]

The resulting metabolites, adipic acid and isooctyl alcohol, are then further metabolized by

microorganisms through central metabolic pathways, such as the beta-oxidation pathway for

the fatty acid and various alcohol degradation pathways, ultimately leading to the production of

carbon dioxide, water, and microbial biomass.[1][6]
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Caption: Proposed biodegradation pathway for Diisooctyl Adipate. (Max Width: 760px)

Key Microorganisms
Several microbial genera have been identified as capable of degrading adipate esters. Notably,

species of Rhodococcus and Pseudomonas are known to effectively metabolize these

compounds.[6][7][8][9] For instance, Rhodococcus rhodochrous has been shown to degrade

di(2-ethylhexyl) adipate (DEHA), a structurally similar compound, through hydrolysis followed

by oxidation of the resulting alcohol.[9][10] Similarly, various Pseudomonas species have been

implicated in the degradation of adipate-containing polymers.[6][11]

Experimental Protocols for Assessing
Biodegradability
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Standardized testing methodologies are employed to evaluate the biodegradability of

chemicals like DIOA.

Ready Biodegradability (OECD 301B)
The OECD 301B (CO₂ Evolution Test) is a stringent test for ready biodegradability in an aerobic

aqueous medium.[12][13]

Methodology:

Test Setup: The test is conducted in flasks containing a mineral medium, the test substance

(DIOA) as the sole carbon source at a concentration of 10-20 mg/L, and an inoculum of

microorganisms, typically from activated sludge.[13]

Incubation: The flasks are incubated in the dark at a constant temperature (e.g., 20-25°C) for

28 days.[12]

Aeration and CO₂ Trapping: The flasks are aerated with CO₂-free air. The evolved CO₂ from

the biodegradation of DIOA is trapped in a potassium hydroxide or barium hydroxide

solution.[13]

Analysis: The amount of trapped CO₂ is measured by titration or with an inorganic carbon

analyzer at regular intervals.[13]

Calculation: The percentage of biodegradation is calculated as the ratio of the measured

CO₂ produced to the theoretical maximum CO₂ (ThCO₂) that could be produced from the

amount of test substance added.

Pass Criteria: A substance is considered readily biodegradable if it reaches at least 60% of

its ThCO₂ within a 10-day window during the 28-day test period.[13]

Soil Biodegradation
Assessing biodegradation in soil provides a more environmentally relevant context for

terrestrial fate.

Methodology:
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Soil Preparation: A well-characterized soil is sieved and its properties (pH, organic carbon

content, moisture) are determined.

Test Substance Application: DIOA is applied to the soil, typically dissolved in a volatile

solvent which is then allowed to evaporate, at a specified concentration (e.g., 10 g of ester

per 1 kg of soil).[1]

Incubation: The treated soil is incubated under controlled aerobic conditions (temperature

and moisture) for a defined period.

Sampling and Extraction: Soil samples are taken at various time points. The remaining DIOA

and its metabolites are extracted from the soil using an appropriate solvent (e.g.,

chloroform).[1]

Analysis: The extracts are analyzed using analytical techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) to determine the concentration of the parent

compound and its degradation products.[14]

Data Analysis: The degradation rate and half-life (DT₅₀) of DIOA in the soil are calculated

from the concentration data over time.
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Caption: Experimental workflow for a soil biodegradation study of DIOA. (Max Width: 760px)

Conclusion
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Diisooctyl adipate is a compound with low water solubility and a high affinity for organic

matter, suggesting limited mobility in soil and sediment. In the atmosphere, it is expected to

degrade relatively quickly through photochemical reactions. While abiotic degradation through

hydrolysis can occur, biodegradation is considered the primary pathway for its removal from

terrestrial and aquatic environments. The biodegradation of DIOA is initiated by enzymatic

hydrolysis, leading to the formation of adipic acid and isooctyl alcohol, which are further

mineralized by microorganisms. Although specific quantitative biodegradation data for DIOA

are not abundant in the literature, studies on analogous adipate esters indicate that it is

susceptible to microbial degradation. Standardized test methods, such as OECD 301B and soil

incubation studies, provide robust frameworks for quantifying its biodegradability and

environmental persistence. Further research focusing specifically on the degradation kinetics

and microbial pathways of DIOA would be beneficial for a more complete environmental risk

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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